Cas no 685083-20-9 (1-Pyrrolidinepropanoicacid,2-methyl-(9CI))
685083-20-9 structure
Product Name:1-Pyrrolidinepropanoicacid,2-methyl-(9CI)
CAS No:685083-20-9
MF:C8H15NO2
MW:157.210202455521
CID:1018123
Update Time:2022-09-22
1-Pyrrolidinepropanoicacid,2-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidinepropanoicacid,2-methyl-(9CI)
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- Inchi: 1S/C8H15NO2/c1-7-3-2-5-9(7)6-4-8(10)11/h7H,2-6H2,1H3,(H,10,11)
- InChI Key: DCRODLHFAAVZHZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCN1CCCC1C
Computed Properties
- Exact Mass: 157.11
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
1-Pyrrolidinepropanoicacid,2-methyl-(9CI) Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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